1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidin-3-yl 1-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-yl] 1-methyltriazole-4-carboxylate
• InChI: InChI=1S/C15H12F3N5O2S/c1-22-7-10(20-21-22)13(24)25-8-5-23(6-8)14-19-12-9(15(16,17)18)3-2-4-11(12)26-14/h2-4,7-8H,5-6H2,1H3
• InChI Key: PADJKVBCJVSKOC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)OC2CN(C2)C3=NC4=C(C=CC=C4S3)C(F)(F)F
• Molecular Formula: C15H12F3N5O2S
• Molecular Weight: 383.4 g/mol

Description

1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidin-3-yl 1-methyl-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C15H12F3N5O2S and its molecular weight is 383.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The development of new compounds often involves the synthesis of derivatives incorporating the benzazole, thiazolidinone, and azetidin-2-one frameworks. Such compounds have been synthesized to evaluate their potential applications, including their antihyperglycemic and renoprotective activities. For instance, some derivatives have shown remarkable anti-diabetic potency and significant renoprotective activity (Abeed, Youssef, & Hegazy, 2017). Moreover, microwave-assisted synthesis has facilitated the rapid and efficient creation of nitrogen and sulfur-containing heterocyclic compounds, which have been screened for antibacterial and antifungal activities (Mistry & Desai, 2006).

Biological Activities

Investigations into the biological activities of related compounds have identified a variety of potential applications. For example, a series of thiabendazole-derived 1,2,3-triazole compounds have been synthesized and screened for their in vitro antiproliferative activity against human cancer cell lines. Some compounds exhibited significant activity, with one inducing apoptotic cell death in cancer cells, highlighting their potential as chemotherapeutic agents (El Bourakadi et al., 2020). Furthermore, the antimicrobial and molluscicidal activities of new benzimidazole derivatives have been evaluated, demonstrating the diverse biological applications of compounds within this chemical space (Nofal, Fahmy, & Mohamed, 2002).

Material Science Applications

Compounds containing the azetidine and triazole moieties have also found applications in material science, such as corrosion inhibition. For instance, thiazole derivatives have been effective as corrosion inhibitors for oil-well tubular steel in hydrochloric acid solution, showcasing the utility of these compounds in protecting industrial materials (Yadav, Sharma, & Kumar, 2015).